Cas no 1563329-28-1 (3-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylprop-2-enoic acid)

• Product Name: 3-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylprop-2-enoic acid
• CAS No: 1563329-28-1
• MF: C₁₀H₈N₄O₂
• MW: 216.19612121582
• CID: 6222203
• PubChem ID: 80633038
• Update Time: 2025-10-23

3-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylprop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 3-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylprop-2-enoic acid
• AKOS019199652
• 3-[6-(1H-1,2,4-triazol-1-yl)pyridin-3-yl]prop-2-enoic acid
• EN300-1868227
• 1563329-28-1

• Inchi： 1S/C10H8N4O2/c15-10(16)4-2-8-1-3-9(12-5-8)14-7-11-6-13-14/h1-7H,(H,15,16)/b4-2+
• InChI Key： QPXUBGXBASZLHN-DUXPYHPUSA-N
• SMILES： OC(/C=C/C1=CN=C(C=C1)N1C=NC=N1)=O

Computed Properties

• Exact Mass: 216.06472551g/mol
• Monoisotopic Mass: 216.06472551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 80.9Ų

Additional information on 3-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylprop-2-enoic acid

Comprehensive Overview of 3-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylprop-2-enoic acid (CAS No. 1563329-28-1): Properties, Applications, and Research Insights

The compound 3-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylprop-2-enoic acid (CAS No. 1563329-28-1) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and agrochemical research. This heterocyclic derivative, characterized by the presence of both pyridine and 1,2,4-triazole moieties, offers a versatile scaffold for drug discovery and material science. Researchers are particularly interested in its bioactive properties, which may contribute to the development of novel therapeutic agents targeting inflammation, microbial infections, and metabolic disorders.

One of the most searched questions regarding 3-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylprop-2-enoic acid revolves around its synthetic methodology. The compound is typically synthesized via cross-coupling reactions, with the prop-2-enoic acid group serving as a key functional handle for further derivatization. Recent publications highlight its role as a building block for small molecule inhibitors, particularly in kinase-targeted therapies—a hot topic in cancer research. Its hydrogen bond acceptor/donor capacity, attributed to the triazole ring, enhances binding affinity to biological targets, making it valuable for structure-activity relationship (SAR) studies.

In the context of green chemistry trends, 1563329-28-1 has been explored for its potential in sustainable synthesis. The pyridine-triazole hybrid structure aligns with the demand for eco-friendly intermediates, as it often requires fewer synthetic steps compared to traditional scaffolds. Computational chemists frequently investigate its molecular docking profiles, leveraging AI-driven drug design tools—a trending intersection of chemistry and technology. Users searching for "biodegradable heterocycles" or "computational ADMET prediction" will find this compound relevant due to its balanced lipophilicity and metabolic stability.

The agrochemical sector also benefits from derivatives of 3-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylprop-2-enoic acid, particularly in developing next-generation pesticides with lower environmental impact. Its systemic activity in plants and pest resistance management potential are frequently discussed in research forums. Additionally, the compound’s fluorescence properties have sparked interest in material science, with applications ranging from sensors to OLED materials—addressing the growing demand for functional organic materials.

From a regulatory perspective, CAS 1563329-28-1 is not classified as hazardous under major chemical inventories, aligning with global shifts toward safer chemical alternatives. Its patent landscape reveals active exploration in IP-protected formulations, particularly in combination therapies. For laboratories handling this compound, proper storage conditions (e.g., anhydrous environments) are recommended to preserve its chemical integrity, a practical consideration often queried by industrial users.

In summary, 3-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylprop-2-enoic acid represents a multifaceted tool for modern chemistry. Its integration into high-throughput screening libraries and compatibility with click chemistry protocols underscore its enduring relevance. As research continues to uncover new applications—from precision medicine to smart materials—this compound remains a focal point for innovation across scientific disciplines.